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Compound of Interest

Compound Name:
Fmoc-D-2,4,5-

trifluorophenylalanine

CAS No.: 1217837-13-2

Cat. No.: B2438457

Get Quote

Executive Summary
Fmoc-D-2,4,5-trifluorophenylalanine (CAS: 1217837-13-2) is a specialized, non-

proteinogenic amino acid used critically in peptide engineering and medicinal chemistry.[1] The

introduction of three fluorine atoms onto the phenyl ring significantly alters the residue's

electronic and physicochemical profile compared to native phenylalanine.

For drug development professionals, this compound serves two primary functions:

Metabolic Stability: The fluorine substitutions at the 2, 4, and 5 positions block common sites

of metabolic oxidation (P450 metabolism), extending the half-life of peptide therapeutics.

Lipophilicity & Binding: The electron-withdrawing nature of fluorine reduces the electron

density of the aromatic ring, facilitating unique

-
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stacking interactions and increasing overall lipophilicity (LogP), which can enhance
membrane permeability.

This guide provides authoritative solubility data, dissolution protocols, and handling strategies

to ensure optimal incorporation into Solid Phase Peptide Synthesis (SPPS) workflows.

Physicochemical Profile
Before addressing solubility, verify the compound identity using the parameters below.

Property Data

Compound Name Fmoc-D-2,4,5-trifluorophenylalanine

CAS Number 1217837-13-2

Molecular Formula

Molecular Weight 441.40 g/mol

Appearance White to off-white powder

Stereochemistry D-configuration

Protecting Group Fmoc (9-Fluorenylmethyloxycarbonyl)

Solubility Landscape
The solubility of Fmoc-D-2,4,5-trifluorophenylalanine is governed by the lipophilic Fmoc

group and the hydrophobic trifluorophenyl side chain. It exhibits negligible solubility in aqueous

media but high solubility in polar aprotic solvents used in synthesis.

Quantitative Solubility Data
Data represents saturation limits at 25°C. Values are derived from standard SPPS protocols

and structural analog behavior.
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Solvent Solubility Rating
Approx.
Concentration

Application Notes

DMF

(Dimethylformamide)
High 0.5 M – 0.8 M

Primary solvent for

SPPS activation and

coupling.

NMP (N-Methyl-2-

pyrrolidone)
High 0.5 M – 0.9 M

Preferred for reducing

aggregation in difficult

sequences.

DMSO (Dimethyl

sulfoxide)
High ~100 mg/mL

Used for stock

solutions in biological

assays; difficult to

remove in SPPS.

Methanol / Ethanol Moderate < 10 mg/mL

Requires sonication;

not recommended for

coupling reactions.

Water Insoluble < 0.1 mg/mL

Compound

precipitates

immediately upon

addition.

DCM

(Dichloromethane)
Moderate 0.1 M – 0.3 M

Soluble, but often

requires a co-solvent

(DMF) for stability.

Critical Solubility Insights
Aggregation Risk: While the monomer dissolves well, the incorporation of 2,4,5-

trifluorophenylalanine into a peptide chain significantly increases the hydrophobicity of the

growing sequence. This often leads to on-resin aggregation. Recommendation: Use NMP as

the primary solvent or a solvent system containing "magic mixture" additives (e.g., ethylene

glycol) if the peptide sequence is prone to aggregation.

Sonication: The trifluoro-substitution can increase crystal lattice energy. Brief sonication (1–3

minutes) is standard protocol to ensure complete dissolution in DMF, preventing micro-
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particulates that clog synthesizer lines.

Technical Workflow: SPPS Integration
The following protocol ensures the integrity of the amino acid during the critical activation step.

Step-by-Step Dissolution & Coupling Protocol
Reagents Required:

Fmoc-D-2,4,5-trifluorophenylalanine[1]

Solvent: Anhydrous DMF or NMP (Peptide grade, amine-free)

Activator: DIC/Oxyma Pure or HATU/HOAt

Base: DIPEA (Diisopropylethylamine)

Protocol:

Calculation: Calculate the required mass for a 0.2 M to 0.5 M concentration.

Example: For 1 mmol scale (5 equivalents), weigh 2.207 g (5 mmol) of amino acid.

Solvation: Add 75% of the calculated volume of DMF/NMP.

Dispersion: Vortex for 30 seconds. If the solution is cloudy, sonicate at 40 kHz for 2 minutes.

Checkpoint: Solution must be optically clear.

Activation: Add the coupling reagent (e.g., 5 mmol HATU) dissolved in the remaining solvent

volume.

Base Addition: Add DIPEA (10 mmol) immediately prior to adding the mixture to the resin.

Note: Fluorinated phenylalanines have electron-deficient aromatic rings, but the

-amine nucleophilicity (post-deprotection) is generally sufficient. The activation of the
carboxylic acid proceeds normally.
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Workflow Visualization
The following diagram illustrates the decision logic for handling this hydrophobic residue during

synthesis.

Start: Fmoc-D-2,4,5-F3-Phe Solid

Select Solvent:
DMF (Standard) or NMP (Aggregating Seq)

Add Solvent to reach 0.5 M

Visual Inspection:
Is solution clear?

Sonicate (40kHz, 2 min)

No (Cloudy/Particulates)

Add Activator (DIC/Oxyma or HATU)

Yes

Proceed to Coupling

Click to download full resolution via product page

Caption: Logic flow for the dissolution and activation of Fmoc-D-2,4,5-trifluorophenylalanine
in SPPS.

Storage & Stability
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To maintain the solubility profile and chemical integrity described above, adhere to these

storage parameters:

Temperature: Store at +2°C to +8°C (Long term: -20°C).

Atmosphere: Store under inert gas (Argon/Nitrogen) if possible. Fluorinated derivatives are

generally stable, but moisture absorption can hydrolyze the Fmoc group over time, leading to

insolubility (due to free amine formation and polymerization).

Hygroscopicity: Allow the bottle to warm to room temperature before opening to prevent

condensation. Water contamination in the solid powder is the #1 cause of poor solubility in

DMF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b2438457?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/16838
https://www.benchchem.com/product/b2438457/docs#technical-guide-solubility-handling-of-fmoc-d-2-4-5-trifluorophenylalanine
https://www.benchchem.com/product/b2438457/docs#technical-guide-solubility-handling-of-fmoc-d-2-4-5-trifluorophenylalanine
https://www.benchchem.com/product/b2438457/docs#technical-guide-solubility-handling-of-fmoc-d-2-4-5-trifluorophenylalanine
https://www.benchchem.com/product/b2438457/docs#technical-guide-solubility-handling-of-fmoc-d-2-4-5-trifluorophenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2438457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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